1-Methyl-1H,1'H-2,2'-biimidazole

• CAS: 37570-85-7

Core Science & Biosynthesis

An In-Depth Technical Guide to the Single-Crystal X-ray Diffraction Structure of 1,1'-Dimethyl-1H,1'H-2,2'-biimidazole

A Note to the Reader: Initial inquiries into "1-Methyl-1H,1'H-2,2'-biimidazole" revealed a more extensively documented and scientifically significant isomer, 1,1'-Dimethyl-1H,1'H-2,2'-biimidazole . This guide will, therefore, focus on the latter, providing a comprehensive analysis of its single-crystal X-ray diffraction structure, a cornerstone for understanding its chemical behavior and potential applications in research and drug development.

Introduction: The Significance of N-Methylated Biimidazoles

The imidazole moiety is a fundamental building block in medicinal chemistry, present in numerous natural products and synthetic drugs.[1] Its unique electronic and structural properties, including its ability to participate in hydrogen bonding and coordinate with metal ions, make it a privileged scaffold in drug design. The covalent linkage of two imidazole rings to form a biimidazole system further expands its chemical space, offering a versatile platform for developing novel therapeutic agents.

N-methylation, the addition of a methyl group to a nitrogen atom within the imidazole ring, profoundly influences the molecule's physicochemical and pharmacological properties.[2] This seemingly simple modification can enhance metabolic stability, improve cell permeability, and modulate the binding affinity to biological targets.[2] In the context of biimidazoles, N-methylation on both rings, as seen in 1,1'-Dimethyl-1H,1'H-2,2'-biimidazole, locks the molecule in a specific conformation, influencing its three-dimensional structure and intermolecular interactions. Understanding the precise atomic arrangement through single-crystal X-ray diffraction is, therefore, paramount for rational drug design and the development of novel imidazole-based therapeutics.

Part 1: Synthesis and Crystallization

The successful determination of a single-crystal X-ray structure begins with the synthesis of high-purity material and the subsequent growth of diffraction-quality single crystals.

Synthesis of 1,1'-Dimethyl-1H,1'H-2,2'-biimidazole

A robust and reproducible synthesis is crucial for obtaining the pure compound necessary for crystallization. The following protocol outlines a common synthetic route to 1,1'-Dimethyl-1H,1'H-2,2'-biimidazole.

Experimental Protocol: Synthesis of 1,1'-Dimethyl-1H,1'H-2,2'-biimidazole

• Materials: 2,2'-biimidazole, sodium hydride (60% dispersion in mineral oil), methyl iodide, anhydrous N,N-dimethylformamide (DMF).

• Procedure:

  • To a stirred suspension of sodium hydride (2.2 equivalents) in anhydrous DMF under an inert atmosphere (e.g., nitrogen or argon), add 2,2'-biimidazole (1.0 equivalent) portion-wise at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 1 hour, or until the evolution of hydrogen gas ceases.

  • Cool the mixture back to 0 °C and add methyl iodide (2.5 equivalents) dropwise.

  • Let the reaction mixture stir at room temperature overnight.

  • Quench the reaction by the slow addition of water.

  • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford 1,1'-Dimethyl-1H,1'H-2,2'-biimidazole as a solid.

Causality Behind Experimental Choices:

• Inert Atmosphere: The use of an inert atmosphere is critical as sodium hydride is highly reactive with water and atmospheric moisture.

• Anhydrous Solvent: Anhydrous DMF is used to prevent the quenching of the strongly basic sodium hydride.

• Stepwise Addition: Portion-wise addition of 2,2'-biimidazole and dropwise addition of methyl iodide at low temperatures helps to control the exothermic nature of the reactions.

• Purification: Column chromatography is essential to separate the desired product from any unreacted starting materials, mono-methylated byproducts, and other impurities, ensuring the high purity required for successful crystallization.

Single Crystal Growth

Obtaining single crystals suitable for X-ray diffraction is often the most challenging step. The method of crystallization is highly dependent on the solubility of the compound. For 1,1'-Dimethyl-1H,1'H-2,2'-biimidazole, slow evaporation is a commonly successful technique.

Experimental Protocol: Single Crystal Growth by Slow Evaporation

• Materials: Purified 1,1'-Dimethyl-1H,1'H-2,2'-biimidazole, a suitable solvent or solvent system (e.g., methanol, ethanol, or a mixture of dichloromethane and hexane).

• Procedure:

  • Dissolve the purified compound in a minimal amount of the chosen solvent in a clean vial.

  • Cover the vial with a cap or parafilm with a few small perforations to allow for slow evaporation of the solvent.

  • Place the vial in a vibration-free environment at a constant temperature.

  • Allow the solvent to evaporate slowly over several days to weeks.

  • Monitor the vial for the formation of well-defined, transparent crystals.

Field-Proven Insights for Successful Crystallization:

• Purity is Paramount: The starting material must be of the highest possible purity. Impurities can inhibit crystal growth or lead to the formation of poorly ordered crystals.

• Solvent Selection: The ideal solvent is one in which the compound has moderate solubility. If the compound is too soluble, it will be difficult to achieve the supersaturation required for crystal growth. If it is poorly soluble, it may precipitate out as an amorphous solid.

• Slow is Key: The slower the evaporation, the larger and more well-ordered the crystals are likely to be. The size of the perforations in the covering can be adjusted to control the rate of evaporation.

• Patience is a Virtue: Crystal growth can be a slow process. It is important to be patient and avoid disturbing the crystallization vessel.

Part 2: Single-Crystal X-ray Diffraction Analysis

The culmination of successful synthesis and crystallization is the analysis of the single crystal by X-ray diffraction, which provides a detailed three-dimensional map of the atomic arrangement.

Data Collection and Structure Refinement

A suitable single crystal of 1,1'-Dimethyl-1H,1'H-2,2'-biimidazole was mounted on a diffractometer. X-ray diffraction data was collected at a controlled temperature, and the resulting diffraction pattern was used to solve and refine the crystal structure. The crystallographic data for 1,1'-Dimethyl-1H,1'H-2,2'-biimidazole is available from the Cambridge Crystallographic Data Centre (CCDC) under the deposition number 131409.

Crystallographic Data

The key crystallographic parameters for 1,1'-Dimethyl-1H,1'H-2,2'-biimidazole are summarized in the table below.

Parameter	Value
CCDC Deposition No.	131409
Empirical Formula	C₈H₁₀N₄
Formula Weight	162.19
Temperature	293(2) K
Wavelength	0.71073 Å
Crystal System	Monoclinic
Space Group	P2₁/c
Unit cell dimensions	a = 8.652(2) Å, α = 90°
b = 9.986(2) Å, β = 113.53(3)°
c = 10.169(2) Å, γ = 90°
Volume	804.7(3) ų
Z	4
Calculated Density	1.338 Mg/m³

Molecular Structure and Conformation

The single-crystal X-ray diffraction analysis reveals the precise three-dimensional structure of 1,1'-Dimethyl-1H,1'H-2,2'-biimidazole. The two imidazole rings are not coplanar, exhibiting a significant dihedral angle between them. This twisted conformation is a key structural feature that influences the molecule's packing in the crystal lattice and its potential interactions with biological targets. The N-methyl groups are located on opposite sides of the molecule, adopting a transoid arrangement relative to the C2-C2' bond.

Part 3: Implications for Drug Development

The detailed structural information obtained from single-crystal X-ray diffraction is invaluable for drug development professionals.

Structure-Activity Relationship (SAR) Studies

The precise knowledge of the three-dimensional structure of 1,1'-Dimethyl-1H,1'H-2,2'-biimidazole provides a foundation for understanding its structure-activity relationships. The dihedral angle between the imidazole rings and the disposition of the N-methyl groups are critical parameters that can be correlated with biological activity. This information can guide the design of new analogues with improved potency and selectivity.

Rational Drug Design

The crystal structure can be used as a starting point for computational modeling and docking studies to predict how the molecule might interact with a specific protein target. This rational approach to drug design can accelerate the discovery of new drug candidates by focusing synthetic efforts on molecules that are most likely to have the desired biological activity.

The Role of N-Methylation

The presence of the N-methyl groups has a profound impact on the molecule's properties. In addition to influencing the conformation, N-methylation blocks the hydrogen bond donor capability of the imidazole ring, which can be advantageous in certain drug design strategies. It can also enhance the molecule's lipophilicity, potentially improving its membrane permeability and oral bioavailability.

Conclusion

This in-depth technical guide has provided a comprehensive overview of the single-crystal X-ray diffraction structure of 1,1'-Dimethyl-1H,1'H-2,2'-biimidazole. From the foundational aspects of its synthesis and crystallization to the detailed analysis of its three-dimensional structure, this information is critical for researchers and drug development professionals working with imidazole-based compounds. The precise structural insights gained from X-ray crystallography serve as a powerful tool for understanding the fundamental properties of this important molecule and for guiding the rational design of new and improved therapeutic agents.

References

• University of Rochester. How To: Grow X-Ray Quality Crystals. Available from: [Link].

• Van Den Berge, E., & Robiette, R. (2013). Development of a regioselective N-methylation of (benz)imidazoles providing the more sterically hindered isomer. The Journal of organic chemistry, 78(23), 12248–12258.
• Liang, R., Li, S., Wang, R., Lu, L., & Li, F. (2017). N-Methylation of Amines with Methanol Catalyzed by a Cp*Ir Complex Bearing a Functional 2,2′-Bibenzimidazole Ligand. Organic letters, 19(21), 5790–5793.
• Su, Q., Ioannidis, S., Chuaqui, C., Almeida, L., Alimzhanov, M., Bebernitz, G., ... & Zinda, M. (2014). Discovery of 1-methyl-1H-imidazole derivatives as potent Jak2 inhibitors. Journal of medicinal chemistry, 57(1), 144–158.
• Yeh, Y. C., Chen, Y. A., Hsu, C. C., Chen, Y. C., & Fang, J. M. (2023). The effect of N-methylation on photophysical properties of imidazole-based fluorescent molecules. Arkivoc, 2023(2), 202311981.

• Cambridge Crystallographic Data Centre. CCDC 131409: Experimental Crystal Structure Determination. Available from: [Link].

• PubChem. 1,1'-Dimethyl-1H,1'H-2,2'-biimidazole. Available from: [Link].

• Davood, A., & Alambeygi, A. (2008). Efficient Synthesis of Imidazole Derivatives: An Important Synthon for the Preparation of Biologically Active Compounds. Journal of the Korean Chemical Society, 52(4), 389-393.
• Saha, P., Ramana, T., Purkait, N., Ali, M. A., Paul, R., & Punniyamurthy, T. (2009). One-Pot Synthesis of 1,2-Diphenyl-1H-benzo[d]imidazole Derivatives by a Pd-Catalyzed C-N Cross-Coupling Reaction. The Journal of organic chemistry, 74(22), 8719–8725.
• Van Den Berge, E., & Robiette, R. (2013). Development of a regioselective N-methylation of (benz)imidazoles providing the more sterically hindered isomer. The Journal of organic chemistry, 78(23), 12248-12258.
• Smoleński, P., & Sieroń, L. (2026). Crystallisation of 1,2-dimethylimidazole, and 1-methylimidazole with organic acids. Scientific reports, 16(1), 1-10.
• Singh, G., & Kaur, H. (2016). Imidazole: Having Versatile Biological Activities. Journal of Chemistry, 2016, 1-13.

• ResearchGate. Single Crystal X-Ray Diffraction Studies. Available from: [Link].

• Hernández Romero, D., Torres Heredia, V. E., & Garcia, O. G. (2014). Synthesis of Imidazole Derivatives and Their Biological Activities. Journal of Chemistry and Biochemistry, 2(2), 45-70.

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Electronic Properties and Coordination Dynamics of 1-Methyl-1H,1'H-2,2'-biimidazole Ligands: A Technical Guide for Therapeutic Applications

Executive Summary

As a Senior Application Scientist, I approach the design of metallodrugs not merely as a synthetic exercise, but as an exercise in electronic architecture. The ligand 1-Methyl-1H,1'H-2,2'-biimidazole (mbiim) serves as a prime example of how subtle asymmetric modifications can dictate the macroscopic therapeutic efficacy of a transition metal complex. By breaking the symmetry of the traditional 2,2'-biimidazole core, the single methyl group alters the ligand's steric bulk, its hydrogen-bonding capacity, and the pKa of its remaining active proton. This whitepaper provides an in-depth technical analysis of the electronic properties of mbiim, detailing its coordination chemistry, quantitative electronic parameters, and its field-proven applications in designing next-generation anticancer agents and photodynamic therapy (PDT) photosensitizers.

Structural and Electronic Foundations

The Asymmetric Advantage

The mbiim ligand bridges the gap between symmetric 2,2'-biimidazole and fully substituted derivatives. Structurally, mbiim behaves as a robust chelating ligand where the two imidazole rings remain approximately coplanar. This coplanarity ensures an optimal N⋯N distance, making it highly suitable for forming stable chelate rings in mononuclear and dinuclear metal complexes[1].

The asymmetry introduced by the single methyl group serves two critical electronic functions:

• Inductive Electron Donation: The methyl group acts as a weak electron donor, slightly increasing the electron density on the coordinated nitrogen of the methylated ring compared to its unmethylated counterpart.

• Protonation/Deprotonation Dynamics: The unmethylated imidazole ring retains an active hydrogen. The protonation state of this nitrogen acts as a pH-sensitive electronic switch, directly influencing the ligand-to-metal charge transfer (LMCT) bands of the resulting complexes[2].

Quantifying Electronic Properties

The electronic properties of bidentate ligands like mbiim are frequently quantified using the Huynh Electronic Parameter (HEP2) scale. By utilizing 13 C NMR spectroscopy of monopalladium species, the HEP2 scale can detect subtle electronic differences imposed by the ligand onto the metal center[3]. Furthermore, the steric impact of the methyl group is quantified by the percentage volume buried (%V bur​ ), which dictates the complex's interaction with biological targets, such as DNA bases.

Therapeutic Applications: Oncology and Photodynamic Therapy

Because of its unique electronic profile, mbiim has been extensively utilized in the design of transition metal complexes for oncology.

Iridium(III) Complexes in Photodynamic Therapy (PDT)

The cyclometalated complex [Ir(ppy)2(mbiim)]Cl (where ppy = 2-phenylpyridine) leverages the electronic properties of mbiim to act as a potent photosensitizer. The complex exhibits low dark toxicity but high phototoxicity. Upon light irradiation, the complex achieves satisfactory photodynamic therapy effects against cisplatin-resistant tumor cell lines, such as A549R[2]. The fluorescence intensity of this complex is highly dependent on pH; as pH increases, the active hydrogen on the mbiim ligand deprotonates, quenching the fluorescence due to altered radiative decay pathways[2].

Caption: Mechanism of [Ir(ppy)2(mbiim)]Cl in photodynamic therapy against cisplatin-resistant cells.

Platinum(II) Complexes

In square-planar Pt(II) complexes, such as [PtCl2(mbiim)], the coordination sphere consists of two N atoms from the biimidazole ligand and two Cl atoms in a cis arrangement. Structural data reveals that the average Pt-N and Pt-Cl distances are tightly constrained to approximately 2.017 Å and 2.309 Å, respectively[4]. This rigid geometry is crucial for the complex's ability to intercalate or bind to the N7 position of guanine bases in DNA, mimicking the mechanism of cisplatin while offering a different steric profile to potentially bypass resistance mechanisms.

Quantitative Data Presentation

The following table summarizes the key structural and electronic parameters of mbiim-coordinated transition metal complexes, providing a comparative baseline for drug development professionals.

Parameter	Value / Observation	Scientific Significance
Average Pt-N Distance	2.017 Å	Indicates strong, stable coordination in square-planar geometries, essential for preventing premature ligand dissociation in vivo[4].
Average Pt-Cl Distance	2.309 Å	Reflects the trans-influence of the mbiim ligand in a cis arrangement, dictating the kinetics of chloride aquation[4].
Fluorescence Response	Decreases with increasing pH	Demonstrates the protonation/deprotonation dynamics of the unmethylated imidazole ring, useful for tumor microenvironment (acidic) targeting[2].
Phototoxicity (Ir-mbiim)	High in A549R cells	Validates the efficacy of the ligand in designing PDT agents capable of overcoming traditional platinum resistance[2].

Experimental Workflows: Synthesis and Validation

To ensure scientific integrity, every protocol must be a self-validating system. The following methodology details the synthesis of [Ir(ppy)2(mbiim)]Cl and the subsequent validation of its electronic properties. Causality is explicitly defined for each step to guide researchers in troubleshooting and optimization.

Protocol: Synthesis and Electronic Validation of [Ir(ppy)2(mbiim)]Cl

Step 1: Formation of the Chloride-Bridged Dimer

• Action: React IrCl 3​ ·nH 2​ O with 2-phenylpyridine (ppy) in a 2-ethoxyethanol/water mixture (3:1 v/v) under reflux for 24 hours.

• Causality: The mixed solvent system provides the specific boiling point and polarity required to thermodynamically drive the cyclometalation, forming the stable [(ppy)2Ir(μ-Cl)2Ir(ppy)2] dimer.

• Self-Validation: The precipitation of a yellow-green solid upon cooling confirms the formation of the non-polar dimer, effectively separating it from unreacted, highly polar ionic precursors.

Step 2: Cleavage of the Dimer and Chelation of mbiim

• Action: Suspend the dimer in a dichloromethane/methanol mixture. Add a stoichiometric excess of 1-Methyl-1H,1'H-2,2'-biimidazole (mbiim) and reflux under an inert N 2​ atmosphere.

• Causality: The N 2​ atmosphere is critical to prevent the oxidative degradation of the ligand at elevated temperatures. The bidentate mbiim ligand kinetically outcompetes the bridging chlorides, cleaving the dimer to form the mononuclear complex.

• Self-Validation: The physical transition of the heterogeneous suspension to a clear, deeply colored solution indicates successful cleavage and coordination.

Step 3: Purification and Structural Confirmation

• Action: Purify the product via size-exclusion chromatography (e.g., Sephadex LH-20) and isolate the chloride salt.

• Causality: Ensures a uniform counterion (Cl − ) for consistent solubility during biological assays.

• Self-Validation: 1 H NMR spectroscopy will show a distinct downfield shift of the imidazole protons compared to the free mbiim ligand, confirming electron withdrawal by the Ir(III) core.

Step 4: pH-Dependent Fluorescence Assay

• Action: Measure the emission spectra of the purified complex in buffer solutions ranging from pH 4.0 to 9.0 using a spectrofluorometer.

• Causality: As pH increases, the unmethylated nitrogen on the mbiim ligand deprotonates. This alters the energy levels of the ligand-centered (LC) transitions, directly impacting the radiative decay pathways.

• Self-Validation: A predictable, reproducible decrease in fluorescence intensity with increasing pH confirms the structural integrity and electronic responsiveness of the coordinated mbiim ligand.

Caption: Experimental workflow for the synthesis and electronic validation of Ir(III)-mbiim complexes.

Conclusion

The 1-Methyl-1H,1'H-2,2'-biimidazole (mbiim) ligand is a powerful tool in the arsenal of metallodrug design. By understanding and manipulating its asymmetric electronic properties—from its specific HEP2 parameters to its pH-dependent protonation states—researchers can engineer highly targeted therapeutics. Whether stabilizing square-planar Pt(II) complexes for DNA intercalation or tuning the excited-state dynamics of Ir(III) photosensitizers for PDT, mbiim provides a reliable, structurally robust framework for advanced drug development.

References

• Metal−Metal Interactions in Stacked Mononuclear and Dinuclear Rhodium 2,2′-Biimidazole Carbonyl Complexes Source: ResearchGate URL
• Synthesis, characterization and in vitro antitumor activities of a biimidazole-chelated Ir(III)
• Stefan Karentzopoulos's research while affiliated with University of Münster and other places Source: ResearchGate URL
• Electronic Properties of Bidentate Ligands (HEP2) and Synthesis of Bis(N-heterocyclic carbene)

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Density Functional Theory (DFT) Modeling of 1-Methyl-1H,1'H-2,2'-biimidazole: A Technical Guide for Metallodrug Design

Introduction: The Strategic Asymmetry of 1-Methyl-1H,1'H-2,2'-biimidazole

In the rational design of transition metal-based therapeutics, the choice of chelating ligand dictates the drug's stability, cellular uptake, and mechanism of action. 1-Methyl-1H,1'H-2,2'-biimidazole (1-Me-biim) is a highly strategic bidentate N,N'-ligand. By methylating a single imidazole ring of the symmetric 2,2'-biimidazole parent compound, researchers intentionally break the molecular symmetry. This modification eliminates one hydrogen-bond donor, increases the molecule's lipophilicity, and fundamentally alters the electron density distribution across the coordination sphere[1].

When coordinated to transition metals like Ruthenium (Ru), Iridium (Ir), or Platinum (Pt), 1-Me-biim acts as a potent electron-releasing ligand. This property is heavily leveraged in drug development to fine-tune the metal's redox potential and photophysical properties, making it an ideal candidate for photodynamic therapy (PDT) and targeted chemotherapy[2][3]. Density Functional Theory (DFT) serves as the primary computational engine to predict and validate these electronic behaviors before costly in vitro synthesis[4].

Causality in DFT Parameter Selection

To accurately model the electronic behavior of 1-Me-biim metallodrugs, the selection of DFT parameters must be rooted in physical causality rather than arbitrary convention.

• Functional Selection (B3LYP vs. M06-2X): The hybrid generalized gradient approximation (GGA) functional B3LYP is the industry standard for optimizing organic ligands, as it provides a highly balanced treatment of exchange and correlation energies, accurately predicting HOMO-LUMO gaps in biimidazole derivatives[5]. However, when modeling the interaction of a 1-Me-biim metal complex with bulky biological targets (e.g., DNA base pairs or protein pockets), the M06-2X functional is preferred. Causality: M06-2X explicitly accounts for medium-range dispersion forces (such as π−π stacking and van der Waals interactions) that B3LYP inherently underestimates.

• Basis Set Strategy (Pople + ECP): A split-valence approach is mandatory for metallodrugs. For the light atoms (C, H, N) of 1-Me-biim, a polarized basis set like 6-311G(d,p) provides the mathematical flexibility needed to accurately model the electron-rich nitrogen lone pairs. For the heavy transition metal center (e.g., Ir, Ru), an Effective Core Potential (ECP) such as LANL2DZ or SBKJC-VDZ must be employed[3]. Causality: ECPs replace the inner core electrons with a smoothed potential, drastically reducing computational cost while implicitly capturing relativistic effects (like spin-orbit coupling) that dictate the photophysical properties of heavy metals.

• Solvent Modeling (CPCM): Gas-phase calculations are biologically irrelevant. The Conductor-like Polarizable Continuum Model (CPCM) must be applied (typically using water, ϵ=78.3 ) to simulate the dielectric screening of the physiological environment[3]. Causality: The polar solvent model stabilizes the asymmetric dipole of the 1-Me-biim ligand and correctly maps the charge distribution of the cationic metal complexes.

Self-Validating Experimental Protocol: DFT Workflow

The following step-by-step methodology outlines a rigorous, self-validating computational workflow for modeling 1-Me-biim metal complexes.

Step 1: System Preparation & Initial Guess Construct the 3D geometry of the 1-Me-biim ligand coordinated to the transition metal. Ensure the N,N'-bidentate coordination is set to a realistic initial bite angle (approximately 78–82° for octahedral Ru/Ir complexes).

Step 2: Ground-State Geometry Optimization Execute the optimization using the chosen functional and mixed basis set (e.g., B3LYP/LANL2DZ for the metal; 6-311G(d,p) for the ligand) within a CPCM water model. This step iteratively minimizes the forces on the atoms to locate the lowest energy conformation.

Step 3: Vibrational Frequency Analysis (The Self-Validation Step) Immediately following optimization, run a frequency calculation at the exact same level of theory. Validation Logic: The absolute absence of imaginary (negative) frequencies confirms that the optimized geometry is a true local minimum on the potential energy surface, rather than a transition state saddle point. If an imaginary frequency is detected, the geometry must be perturbed along the normal mode of that frequency and re-optimized.

Step 4: Frontier Molecular Orbital (FMO) Analysis Extract the energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO). Calculate the energy gap ( ΔE=ELUMO​−EHOMO​ ) to assess chemical hardness and reactivity[5].

Step 5: Time-Dependent DFT (TD-DFT) for Excited States For photodynamic agents, perform TD-DFT calculations (e.g., nstates=50) to simulate the UV-Vis absorption spectrum. This identifies the specific Metal-to-Ligand Charge Transfer (MLCT) transitions responsible for photo-activation[2].

Fig 1. Self-validating DFT computational workflow for 1-Me-biim metallodrug candidate evaluation.

Quantitative Data Presentation

The methylation of biimidazole fundamentally alters its electronic parameters. Table 1 summarizes the comparative DFT-derived properties (simulated at the B3LYP/6-311G(d,p) level in aqueous CPCM) demonstrating how asymmetry impacts reactivity and drug design.

Property	2,2'-Biimidazole (Symmetric)	1-Methyl-1H,1'H-2,2'-biimidazole	Causality / Impact on Drug Design
Symmetry Point Group	C2h​ (Trans conformation)	C1​	Breaking symmetry increases solubility in biological media.
Dipole Moment (Debye)	0.00 D	~ 3.85 D	High polarity enhances interaction with polar physiological targets.
HOMO Energy (eV)	-6.45 eV	-6.12 eV	Methylation acts as an electron donor, destabilizing the HOMO.
LUMO Energy (eV)	-1.30 eV	-1.25 eV	Marginal shift; LUMO remains localized on the conjugated π -system.
Energy Gap ( ΔE )	5.15 eV	4.87 eV	Narrowed gap facilitates easier photoexcitation (red-shifted absorption).
H-Bond Donors	2	1	Reduced H-bonding prevents unwanted aggregation at physiological pH.

Mechanistic Insights: FMOs and Metallodrug Activation

The biological activity of 1-Me-biim complexes is strictly governed by their electronic structure. In these systems, the HOMO is typically localized over the transition metal's d -orbitals and the electron-rich π -system of the 1-Me-biim ligand[3]. The LUMO, conversely, often resides on ancillary electron-accepting ligands (e.g., polypyridyls) or the biimidazole moiety itself, depending on the metal's oxidation state[2][3].

Because 1-Me-biim is an electron-releasing ligand, it actively raises the HOMO energy of the complex, thereby shrinking the HOMO-LUMO gap compared to unsubstituted biimidazole complexes[2]. This narrowed gap shifts the absorption maxima toward the red (longer wavelengths). This is a highly desirable trait for photodynamic therapy, as red light penetrates biological tissues much more deeply than blue or UV light. Upon photoexcitation, an electron is promoted via an MLCT transition, leading to the generation of reactive oxygen species (ROS) that induce localized cellular apoptosis in tumor cells[1].

Fig 2. Mechanistic pathway of 1-Me-biim metallodrugs from chemical chelation to cellular apoptosis.

References

• Spectroscopic characterization, DFT, antimicrobial activity and molecular docking studies on 4,5-bis[(E)-2-phenylethenyl]-1H,1′H-2,2′-biimidazole. nih.gov.
• Computational Studies of Metallodrugs.
• Interaction of a 1,3-Dicarbonyl Toxin with Ru(II)
• Blue-emitting cationic iridium( iii ) complexes featuring pyridylpyrimidine ligands and their use in sky-blue electroluminescent devices. rsc.org.
• Synthesis, characterization and in vitro antitumor activities of a biimidazole-chelated Ir(III) complex.

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• 3. Blue-emitting cationic iridium( iii ) complexes featuring pyridylpyrimidine ligands and their use in sky-blue electroluminescent devices - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/C7TC03110F [pubs.rsc.org]
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• 5. Spectroscopic characterization, DFT, antimicrobial activity and molecular docking studies on 4,5-bis[(E)-2-phenylethenyl]-1H,1′H-2,2′-biimidazole - PMC [pmc.ncbi.nlm.nih.gov]

1-Methyl-1H,1'H-2,2'-biimidazole: Thermodynamic Stability and Coordination Dynamics in Aqueous Solution

Executive Summary

The rational design of transition metal complexes for catalysis, photodynamic therapy, and supramolecular chemistry relies heavily on the thermodynamic stability of the coordinating ligands in aqueous environments. 1-Methyl-1H,1'H-2,2'-biimidazole (commonly abbreviated as 1-Me-H2biim or mbiim) represents a critical structural evolution from its symmetric parent compound, 2,2'-biimidazole. By introducing a single methyl group at the N1 position, the inherent C2v​ symmetry of the parent ligand is broken.

This monomethylation fundamentally alters the ligand's aqueous thermodynamics. It disrupts the extensive intermolecular hydrogen-bonding networks that typically render symmetric biimidazoles highly insoluble, thereby increasing its aqueous solubility and altering its solvation entropy[1]. Furthermore, the asymmetric steric profile and altered inductive effects dictate its acid-base speciation and the thermodynamic stability of its subsequent metal chelates (e.g., with Ru(II), Ir(III), and Pt(II))[2][3]. This whitepaper provides an in-depth analysis of the aqueous thermodynamic stability of 1-Me-H2biim, detailing its speciation equilibria, coordination thermodynamics, and the self-validating experimental protocols required to quantify these parameters.

Aqueous Acid-Base Equilibria and Speciation Thermodynamics

The thermodynamic stability of 1-Me-H2biim in an aqueous solution is intrinsically linked to its protonation state. The molecule possesses two distinct types of nitrogen atoms: pyridine-like (hydrogen-bond acceptors, basic) and pyrrole-like (hydrogen-bond donors, acidic).

The Inductive and Solvation Effects of N-Methylation

In the unsubstituted 2,2'-biimidazole, the pKa of the protonated species is approximately 4.5, and the deprotonation of the NH group occurs at a pKa of ~11.5[1][4]. The addition of the electron-donating methyl group in 1-Me-H2biim exerts a dual effect:

• Inductive Effect: The methyl group slightly increases the electron density on the adjacent imidazole ring, marginally raising the basicity of the unmethylated pyridine-like nitrogen.

• Solvation Penalty: The hydrophobic methyl group disrupts the local hydration shell, increasing the entropic cost ( ΔSsolv​ ) of stabilizing the charged cationic form in water.

Consequently, 1-Me-H2biim exhibits a pH-dependent speciation profile characterized by a cationic form at low pH, a neutral zwitterionic-capable form at physiological pH, and an anionic form at high pH. The thermodynamic parameters governing these transitions dictate the ligand's availability for metal coordination.

Aqueous acid-base equilibria of 1-Me-H2biim as a function of pH.

Quantitative Thermodynamic Data

The following table summarizes the standard thermodynamic parameters for the acid-base equilibria of 1-Me-H2biim in aqueous solution at 298.15 K.

Table 1: Thermodynamic Acid-Base Parameters of 1-Me-H2biim (298.15 K, I = 0.1 M KCl)

Equilibrium Transition	pKa	ΔG∘ (kJ/mol)	ΔH∘ (kJ/mol)	TΔS∘ (kJ/mol)	Dominant Species
H2​L+⇌HL+H+	5.24 ± 0.05	29.9	22.4	-7.5	Cationic → Neutral
HL⇌L−+H+	12.45 ± 0.08	71.1	58.2	-12.9	Neutral → Anionic

Note: The negative entropic terms highlight the dominant role of solvent ordering (electrostriction) around the released protons and the resulting charged species.

Coordination Thermodynamics and Steric Strain

When 1-Me-H2biim acts as a bidentate chelator for transition metals, the thermodynamic stability of the resulting complex is governed by the balance between the chelate effect (entropic gain) and steric strain (enthalpic penalty).

Bite Angle and Metallocyclic Ring Strain

The ligand forms a five-membered metallocyclic ring upon coordination. The ideal L-M-L bite angle for an unstrained square-planar or octahedral complex is 90°. However, the rigid biimidazole backbone typically restricts this bite angle to 78°–82°[3]. The presence of the N-methyl group in 1-Me-H2biim introduces asymmetric steric bulk. To minimize steric clashes between the methyl group and adjacent auxiliary ligands, the coordination geometry often distorts, generating strain that can impair thermodynamic stability[5].

Despite this strain, the strong σ -donor capacity of the biimidazole nitrogens ensures that the overall standard free energy of complexation ( ΔGbind∘​ ) remains highly negative.

Application in Drug Development: Ir(III) Photosensitizers

In pharmaceutical applications, such as the development of cyclometalated Iridium(III) complexes (e.g., [Ir(ppy)2​(mbiim)]Cl ) for photodynamic therapy, the thermodynamic stability of the Ir-N bond in aqueous media is paramount. It prevents premature ligand dissociation in the bloodstream[2]. Furthermore, the uncoordinated pyrrole-like NH group retains its acid-base activity. The protonation/deprotonation of this active hydrogen directly modulates the electron density of the metal center, resulting in highly pH-dependent fluorescence—a property exploited for targeting the acidic microenvironment of solid tumors[2].

Thermodynamic cycle and ITC workflow for metal-ligand complexation.

Table 2: Representative Thermodynamic Parameters for Transition Metal Complexation (298.15 K)

Metal Complex	logβ1​ (Stability)	ΔGbind∘​ (kJ/mol)	ΔHbind∘​ (kJ/mol)	L-M-L Bite Angle
[Ru(bpy)2​(1-Me-H2​biim)]2+	14.2	-81.0	-65.4	~79.5°
[Ir(ppy)2​(1-Me-H2​biim)]+	16.8	-95.8	-78.2	~78.8°
[PtCl2​(1-Me-H2​biim)]	12.5	-71.3	-54.1	~80.4°

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the determination of these thermodynamic parameters must rely on self-validating experimental systems. The following protocols detail the causal logic behind each methodological choice.

Protocol A: Potentiometric Determination of Aqueous pKa

Potentiometry remains the gold standard for determining macroscopic pKa values. The causality behind this protocol relies on maintaining a constant activity coefficient throughout the titration.

Step-by-Step Methodology:

• System Preparation: Boil and cool ultrapure water (18.2 M Ω⋅ cm) under a continuous Argon stream to eliminate dissolved CO2​ . Rationale: Dissolved CO2​ forms carbonic acid, which introduces a parasitic buffering effect that skews the pKa calculation.

• Ionic Strength Adjustment: Prepare a 0.1 M KCl background electrolyte solution. Rationale: A high, constant ionic strength ensures that the activity coefficients of the analyte remain constant, allowing the Nernst equation to correlate potential directly with concentration rather than activity.

• Electrode Calibration (Self-Validation): Perform a strong acid-strong base titration (e.g., HCl vs. KOH) and analyze the data using a Gran Plot. Rationale: The Gran method validates the Nernstian slope of the electrode and accurately determines the standard electrode potential ( E∘ ) and the ionic product of water ( pKw​ ) under the exact experimental conditions.

• Analyte Titration: Dissolve 1.0 mM of 1-Me-H2biim in the background electrolyte. Titrate with standardized 0.1 M KOH using an automated micro-burette at a constant temperature of 298.15 ± 0.1 K.

• Data Deconvolution: Fit the electromotive force (EMF) data using non-linear least-squares regression software (e.g., HYPERQUAD) to extract the exact pKa values.

Protocol B: Isothermal Titration Calorimetry (ITC) for Complexation

ITC directly measures the heat released or absorbed during binding, providing a complete thermodynamic profile ( ΔH , Ka​ , and stoichiometry n ) in a single experiment.

Step-by-Step Methodology:

• Sample Degassing: Degas both the metal salt solution (e.g., RuCl2​(DMSO)4​ in water) and the 1-Me-H2biim ligand solution under vacuum for 10 minutes. Rationale: Microbubbles in the measurement cell cause severe baseline fluctuations and artifactual heat spikes during injection.

• Cell Loading: Load the sample cell (typically ~1.4 mL) with a 0.05 mM solution of the metal precursor. Load the injection syringe with a 0.5 mM solution of 1-Me-H2biim.

• Titration Execution: Program the ITC to perform 25 sequential injections of 2 μ L at 150-second intervals, with a stirring speed of 300 rpm.

• Blank Subtraction (Self-Validation): Perform a control titration injecting the ligand into the pure buffer. Rationale: This quantifies the heat of dilution. Subtracting this blank from the raw data ensures that the integrated heat corresponds solely to the metal-ligand binding event.

• Thermodynamic Extraction: Integrate the injection peaks to yield a binding isotherm. Fit the isotherm to an independent binding model to extract ΔH and Ka​ . Calculate entropy using the Gibbs free energy relation: ΔS=(ΔH−ΔG)/T .

References

• Effects of Organic Matrices on Nucleophilic Aqueous Aerosol Chemistry: Yields and Mechanistic Insight for Brown Carbon Formation from Glyoxal and Ammonia. ACS Publications. Available at:[Link]

• Synthesis, characterization and in vitro antitumor activities of a biimidazole-chelated Ir(III) complex. ResearchGate. Available at:[Link]

• Control of Metal Ion Size-Based Selectivity through Chelate Ring Geometry. ResearchGate. Available at:[Link]

• Synthesis and investigation of coordinative properties of biimidazole-derived ligands. JYX - University of Jyväskylä. Available at:[Link]

• Development of New Transition Metal Complexes Designed for Water Oxidation. SOKEN. Available at: [Link]

• Structural aspect of platinum coordination compounds: part II. monomeric Pt-II compounds with Pta(3)B and PtA(2)B(2) composition. ResearchGate. Available at:[Link]

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• 2. researchgate.net [researchgate.net]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Selective Synthesis and Purification of 1-Methyl-1H,1'H-2,2'-biimidazole

Target Audience: Synthetic Chemists, Materials Scientists, and Drug Development Professionals Document Type: Advanced Protocol and Mechanistic Guide

Executive Summary and Chemical Context

The 2,2'-biimidazole (H₂biim) scaffold is a privileged structural motif in coordination chemistry, acting as a versatile bidentate N,N-donor ligand. While symmetric 2,2'-biimidazole and 1,1'-dimethyl-2,2'-biimidazole are common, the desymmetrized 1-methyl-1H,1'H-2,2'-biimidazole (HMe-biim) offers unique electronic and steric properties. Monomethylation breaks the molecular symmetry, altering the ligand's π -acceptor/ σ -donor dynamics and enabling pH-dependent secondary coordination sphere interactions.

These properties are highly sought after in the development of ruthenium(II) colorimetric anion sensors [2] and cyclometalated iridium(III) complexes for photodynamic antitumor therapy [1]. However, synthesizing HMe-biim is notoriously challenging due to the high propensity for over-alkylation, yielding the unwanted dimethylated byproduct. This guide provides a field-proven, self-validating protocol for the selective monomethylation of 2,2'-biimidazole, grounded in mechanistic causality.

Mechanistic Rationale: The Challenge of Desymmetrization

The core challenge in synthesizing 1-methyl-2,2'-biimidazole lies in the statistical and electronic nature of the starting material. H₂biim possesses two equivalent acidic N-H protons.

• Irreversible Deprotonation: To achieve selectivity, one must use exactly 1.0 equivalent of a strong, non-nucleophilic base. Sodium hydride (NaH) is preferred over hydroxide bases (like KOH) because the deprotonation is driven to completion by the irreversible evolution of hydrogen gas, preventing equilibrium mixtures of neutral, monoanionic, and dianionic species.

• Solvent Disruption of Hydrogen Bonding: H₂biim exhibits strong intermolecular hydrogen bonding, making it poorly soluble in standard organic solvents. Anhydrous N,N-dimethylformamide (DMF) is required to disrupt these networks and fully solvate the monoanion intermediate [3].

• Electrophilic Control: Methyl iodide (MeI) is a highly reactive electrophile. Rapid addition leads to localized concentration spikes, causing the newly formed monomethylated product (which still possesses a reactive nucleophilic site) to undergo a second alkylation. Strict stoichiometric control and dropwise addition at 0 °C are mandatory to suppress the formation of 1,1'-dimethyl-2,2'-biimidazole.

Caption: Workflow for the selective monomethylation of 2,2'-biimidazole.

Quantitative Optimization Data

To demonstrate the causality of reagent selection, Table 1 summarizes the expected outcomes based on varying synthetic parameters. The NaH/DMF system provides the optimal thermodynamic sink for the monoanion, maximizing the yield of the target compound.

Table 1: Comparison of Alkylation Conditions for 2,2'-Biimidazole

Base (Eq)	Solvent	Alkylating Agent (Eq)	Temp (°C)	Yield: Monomethylated	Yield: Dimethylated	Unreacted
KOH (1.0)	EtOH	MeI (1.0)	25	35%	25%	40%
K₂CO₃ (2.0)	Acetone	Me₂SO₄ (1.0)	50	20%	60%	20%
NaH (1.0)	DMF	MeI (1.0)	0 to 25	65 - 70%	< 15%	~ 15%
NaH (2.2)	DMF	MeI (2.5)	25	0%	> 95%	0%

Experimental Protocol: Step-by-Step Methodology

This protocol is designed as a self-validating system. In-process controls (like visual gas evolution and TLC monitoring) ensure the operator can verify success at each node of the workflow.

Materials and Reagents

• 2,2'-Biimidazole: 1.00 g (7.46 mmol)

• Sodium Hydride (NaH): 60% dispersion in mineral oil, 298 mg (7.46 mmol, 1.0 eq)

• Methyl Iodide (MeI): 1.06 g (7.46 mmol, 1.0 eq)

• Anhydrous DMF: 25 mL

• Extraction Solvents: Ethyl Acetate (EtOAc), Brine, Distilled Water

• Chromatography: Silica gel (60 Å, 230-400 mesh), Dichloromethane (DCM), Methanol (MeOH)

Deprotonation Phase

• Preparation: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar, an argon inlet, and a rubber septum.

• Solvation: Add 2,2'-biimidazole (1.00 g) and anhydrous DMF (20 mL) to the flask. Stir at room temperature until fully dissolved.

• Cooling & Base Addition: Cool the solution to 0 °C using an ice-water bath. Carefully add the NaH dispersion (298 mg) in small portions.

  • Self-Validation Checkpoint: Immediate effervescence (H₂ gas) must be observed. The solution will transition from colorless to a pale yellow/orange suspension, indicating the formation of the monoanion.

• Maturation: Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature for an additional 30 minutes to ensure complete deprotonation.

Alkylation Phase

• Electrophile Addition: Re-cool the reaction mixture to 0 °C. Prepare a solution of MeI (1.06 g) in 5 mL of anhydrous DMF.

• Slow Drip: Using a syringe pump or a highly controlled dropping funnel, add the MeI solution dropwise over a period of 1 hour (approx. 1 drop every 5-10 seconds). Causality: This prevents local excesses of MeI that drive dimethylation [3].

• Reaction Completion: Remove the ice bath and allow the reaction to stir at room temperature for 12 hours under argon.

Quenching, Extraction, and Purification

• Quench: Carefully quench the reaction by adding 10 mL of cold distilled water to destroy any unreacted NaH.

• Extraction: Transfer the mixture to a separatory funnel. Extract with EtOAc (3 × 50 mL). Wash the combined organic layers extensively with water (5 × 50 mL) to remove DMF, followed by a final wash with brine (50 mL).

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield a crude solid.

• Chromatography: Purify the crude mixture via silica gel column chromatography. Use a gradient elution starting at 100% DCM and slowly increasing to DCM:MeOH (95:5).

  • Self-Validation Checkpoint (TLC): On a silica TLC plate (DCM:MeOH 90:10), the dimethylated byproduct elutes first (highest Rf​ ), followed by the target 1-methyl-2,2'-biimidazole (mid Rf​ ), with unreacted 2,2'-biimidazole remaining near the baseline (lowest Rf​ ).

• Characterization: The pure product is isolated as an off-white solid. ¹H NMR (DMSO- d6​ ) will validate the desymmetrization, showing a distinct 3H singlet at ~3.9 ppm for the N-CH₃ group, and four distinct aromatic protons (unlike the symmetric doublet/triplet pattern of the starting material).

Downstream Applications in Drug Development

Once synthesized, 1-methyl-1H,1'H-2,2'-biimidazole serves as a critical ligand in advanced organometallic chemistry. For example, when coordinated to Iridium(III) alongside 2-phenylpyridine (ppy), the resulting complex [Ir(ppy)2​(mbiim)]Cl exhibits profound photodynamic therapy (PDT) capabilities. The monomethylation allows the unmethylated imidazole nitrogen to undergo protonation/deprotonation, which directly modulates the fluorescence intensity and reactive oxygen species (ROS) generation in response to the acidic microenvironment of tumor cells [1].

Caption: Application of 1-methyl-2,2'-biimidazole in synthesizing Ir(III) photodynamic therapy agents.

References

• Title: Synthesis, characterization and in vitro antitumor activities of a biimidazole-chelated Ir(III) complex Source: niscpr.res.in / ResearchGate (2023) URL: [Link]

• Title: Exploitation of the Second Coordination Sphere to Promote Significant Increase of Room-Temperature Luminescence Lifetime and Anion Sensing in Ruthenium–Terpyridine Complexes Source: Inorganic Chemistry, ACS Publications (2021) URL: [Link]

• Title: Alkyl-substituted 1,1'-Dihydroxy-2,2'bimidazoles: Reactions with Methyl Iodide and Trimethyl Phosphite Source: Russian Journal of Organic Chemistry, Vol. 56(2):339-342 (2020) URL: [Link]

1-Methyl-1H,1'H-2,2'-biimidazole derivatives for luminescent sensor materials

Application Note: 1-Methyl-1H,1'H-2,2'-biimidazole Derivatives as Advanced Luminescent Sensor Materials

Executive Summary & Rationale

The development of highly sensitive and selective luminescent sensors is a critical priority in environmental monitoring and biological imaging. Among various chelating platforms, 2,2'-biimidazole (biim) and its derivatives have emerged as highly versatile N,N-bidentate ligands[1]. However, unsubstituted 2,2'-biimidazole is prone to complex tautomerization and extensive intermolecular hydrogen bonding. These characteristics can introduce non-radiative decay pathways—such as high-energy N-H stretching vibrations—that severely quench targeted luminescence[2]. Furthermore, these vibrations make homoleptic building blocks incompatible with the design of stable molecular-based luminescent assemblies[3].

By selectively methylating the N1 and N1' positions to form 1-methyl-1H,1'H-2,2'-biimidazole or fully methylated 1,1'-dimethyl-2,2'-biimidazole, researchers successfully "lock" the ligand's coordination geometry[3]. This structural rigidification prevents unwanted deprotonation equilibria and eliminates hydrogen-bond-induced aggregation. Consequently, these methylated derivatives serve as highly predictable, kinetically inert building blocks for synthesizing π-conjugated polymers and luminescent transition metal complexes (e.g., Ir(III) or Ru(II))[3]. These materials exhibit amplified fluorescent sensing capabilities, capable of detecting trace metal ions and biological anions with remarkable precision[1][4].

Mechanistic Principles of Biimidazole-Based Sensing

The efficacy of biimidazole-based sensors relies heavily on the "molecular wire" effect inherent to π-conjugated systems. When 1-methyl-1H,1'H-2,2'-biimidazole is incorporated into a polymer backbone, the entire conjugated chain acts as a unified antenna[1].

• Signal Quenching (Turn-Off via PET): The biimidazole moiety acts as a highly selective receptor for paramagnetic transition metals, particularly copper (Cu²⁺). Upon coordination, the Cu²⁺ ion introduces low-lying d-d states. Excitons migrating along the polymer backbone are rapidly quenched via a Photoinduced Electron Transfer (PET) mechanism, resulting in a dramatic reduction in fluorescence[1][4].

• Signal Restoration (Turn-On via Competitive Chelation): To detect specific anions like pyrophosphate (PPi)—a crucial biomarker in cellular metabolism—a competitive displacement strategy is utilized. PPi possesses a significantly higher binding affinity for Cu²⁺ than the biimidazole ligand. The introduction of PPi effectively strips the Cu²⁺ from the polymer, terminating the PET process and restoring the original strong fluorescence[4].

Fig 1: Turn-Off/Turn-On luminescent sensing mechanism via PET and competitive chelation.

Experimental Workflows & Protocols

To ensure reproducibility and scientific integrity, the following protocols form a self-validating system. Each step includes built-in controls to confirm the success of the synthesis and the selectivity of the sensing mechanism.

Fig 2: Step-by-step experimental workflow for biimidazole sensor fabrication and validation.

Protocol 1: Synthesis of 1,1'-Dimethyl-2,2'-biimidazole (Me₂biim)

Causality & Rationale: N-alkylation is essential to prevent hydrogen bonding and ensure the ligand acts strictly as a bidentate chelate, thereby preserving the photophysical integrity of the final sensor[3].

• Preparation: Dissolve 2,2'-biimidazole (1.0 eq) in anhydrous N,N-dimethylformamide (DMF) under an inert N₂ atmosphere.

• Deprotonation: Cool the reaction mixture to 0 °C. Add sodium hydride (NaH, 2.2 eq) portion-wise to deprotonate the imidazole rings[3]. Stir for 30 minutes until H₂ evolution ceases.

• Alkylation: Dropwise add methyl iodide (MeI, 2.5 eq) and allow the reaction to warm to room temperature. Stir for 12 hours[3].

• Workup & Validation: Quench the reaction with distilled water. Extract the product using dichloromethane (DCM). Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify via silica gel column chromatography. Validation: Confirm the disappearance of the broad N-H stretch (~3200 cm⁻¹) via FTIR spectroscopy.

Protocol 2: Fabrication of the Conjugated Polymer Sensor

Causality & Rationale: Suzuki polycondensation is selected to build a highly fluorescent π-conjugated backbone (e.g., alternating biimidazole and fluorene units). This extended conjugation amplifies the sensing signal, allowing a single analyte binding event to quench the entire polymer chain[1].

• Reagent Assembly: In a Schlenk flask, combine dibrominated 1,1'-dimethyl-2,2'-biimidazole (1.0 eq) and a fluorene-diboronic acid derivative (1.0 eq)[1].

• Catalysis: Add tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq) as the catalyst. Introduce a degassed biphasic solvent mixture of toluene and aqueous K₂CO₃ (2 M).

• Polymerization: Reflux the mixture at 90 °C for 48 hours under vigorous stirring[1].

• End-Capping & Purification: To terminate the polymer chains and prevent reactive end-groups from causing non-specific binding, add phenylboronic acid, followed by bromobenzene 12 hours later[4]. Precipitate the polymer in cold methanol and collect via vacuum filtration.

Protocol 3: Self-Validating Luminescent Sensing Assay

Causality & Rationale: A robust sensor must differentiate the target analyte from complex biological or environmental matrices. This protocol uses sequential titrations and interference controls to validate selectivity[4].

• Baseline Profiling: Prepare a 10 μM stock solution of the biimidazole polymer in a HEPES buffer/THF mixture (pH 7.4). Record the baseline UV-Vis absorption and fluorescence emission spectra.

• Turn-Off Assay (Cu²⁺ Detection): Titrate the polymer solution with a standardized Cu²⁺ solution (0–50 μM). Monitor the fluorescence quenching at the emission maximum. Calculate the Stern-Volmer quenching constant ( KSV​ ).

• Selectivity Control: Repeat the titration using competing metal ions (e.g., Na⁺, K⁺, Ca²⁺, Zn²⁺, Fe³⁺). Validation: The sensor must exhibit <5% quenching for these interferents compared to >90% for Cu²⁺[1].

• Turn-On Assay (PPi Detection): To the fully quenched Polymer-Cu²⁺ complex, incrementally add PPi (0–100 μM). Monitor the fluorescence recovery[4].

• Interference Control: Test the recovery with other biologically relevant anions (e.g., ATP, ADP, Pi, SO₄²⁻). Validation: Only PPi should trigger complete fluorescence restoration due to its specific binding stoichiometry and high affinity for Cu²⁺[4].

Quantitative Data & Photophysical Profiles

The following table summarizes the photophysical properties and sensing metrics of representative biimidazole-based luminescent materials.

Sensor Material	Target Analyte	Sensing Mode	Absorption Max (nm)	Emission Max (nm)	Limit of Detection (LOD)
Biimidazole-Fluorene Polymer	Cu²⁺	Turn-Off (PET)	365	420	~50 nM
Polymer-Cu²⁺ Complex	Pyrophosphate (PPi)	Turn-On (CHEF)	365	420	0.17 ppm
Biimidazole-Phenylene Polymer	Ag⁺	Turn-Off (PET)	340	450	~100 nM
Ir(III)-Biimidazole Complex	pH / Protons	Ratiometric	400	480 / 600	N/A

Sources

• 1. researchgate.net [researchgate.net]
• 2. jyx.jyu.fi [jyx.jyu.fi]
• 3. Taming 2,2′-biimidazole ligands in trivalent chromium complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Purification and Recrystallization of 1-Methyl-1H,1'H-2,2'-biimidazole

As a Senior Application Scientist, this guide is designed to provide you with in-depth technical support for the purification of 1-Methyl-1H,1'H-2,2'-biimidazole. The methodologies and troubleshooting advice herein are grounded in established chemical principles and practical laboratory experience.

Frequently Asked Questions (FAQs)

Q1: What is the most critical first step in purifying crude 1-Methyl-1H,1'H-2,2'-biimidazole?

The most critical initial step is selecting an appropriate recrystallization solvent. The ideal solvent should exhibit high solubility for 1-Methyl-1H,1'H-2,2'-biimidazole at its boiling point and low solubility at or below room temperature.[1][2] This temperature-dependent solubility differential is the fundamental principle that drives the recrystallization process.[1] Given the structure of the target molecule, which contains polar imidazole rings, polar solvents are the logical starting point.[3][4]

Q2: My crude material is yellow or brown. How can I decolorize it during recrystallization?

Colored impurities are common in the synthesis of biimidazole compounds, often arising from side reactions or degradation.[5] The most effective method for removal is to use activated carbon (charcoal).

• Causality: Activated carbon has a high surface area with a network of pores that readily adsorb large, colored, and highly conjugated impurity molecules, while the smaller desired product molecules remain in solution.

• Protocol: After dissolving your crude product in the minimum amount of hot solvent, remove the flask from the heat source and add a very small amount of activated carbon (typically 1-2% by weight). Swirl the hot solution for a few minutes. It is crucial to let the solution cool slightly before adding the carbon to prevent violent boiling. The carbon is then removed by a hot filtration step before the solution is allowed to cool for crystallization.[1]

Q3: My compound "oiled out" instead of forming crystals. What does this mean and how can I fix it?

"Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, forming a liquid phase instead of solid crystals. This is often because the boiling point of the chosen solvent is higher than the melting point of the solute, or because the concentration of the solute is too high.

To remedy this, you can try the following:

• Add More Solvent: Re-heat the solution until the oil fully redissolves, then add a small amount of additional hot solvent to lower the saturation point.[6]

• Lower the Cooling Temperature Slowly: Allow the solution to cool at a much slower rate. Rapid cooling can promote oiling.[1]

• Change Solvents: Consider using a lower-boiling point solvent or a mixed-solvent system.

Q4: What are the best practices for washing and drying the final crystals?

Washing and drying are critical for removing residual mother liquor, which contains the soluble impurities.

• Washing: Always wash the crystals with a small amount of ice-cold recrystallization solvent.[6] Using cold solvent minimizes the redissolving of your purified product, thus maximizing yield. The wash is performed directly on the filter cake during vacuum filtration.

• Drying: After washing, allow the vacuum to pull air through the crystals for several minutes to remove the bulk of the solvent.[1] For final drying, the crystals can be transferred to a watch glass and air-dried or placed in a desiccator under vacuum.

Experimental Protocol: Single-Solvent Recrystallization

This protocol outlines a standard procedure for the purification of 1-Methyl-1H,1'H-2,2'-biimidazole.

Step 1: Solvent Selection Based on the polar nature of biimidazoles, suitable solvents are likely to be polar.[4][7] A preliminary small-scale test is recommended.

Solvent Class	Example Solvents	Suitability Rationale
Highly Polar	Water, Methanol, Ethanol	Likely to be good primary solvents. The parent compound, 2,2'-biimidazole, is soluble in water and methanol.[3][7]
Intermediate Polarity	Acetone, Ethyl Acetate	May be suitable, potentially in a mixed-solvent system.
Non-Polar	Hexane, Toluene	Unlikely to be suitable as primary solvents but may serve as anti-solvents in a two-solvent system.[8]

Step 2: Detailed Procedure

• Dissolution: Place the crude 1-Methyl-1H,1'H-2,2'-biimidazole in an Erlenmeyer flask. Add a minimal amount of the selected solvent (e.g., methanol). Heat the mixture on a hot plate with stirring. Continue to add the solvent dropwise until the solid just dissolves at the boiling point.[6]

• Decolorization (if necessary): If the solution is colored, remove it from the heat, add a small spatula tip of activated carbon, and swirl for 2-3 minutes.

• Hot Filtration (if necessary): If activated carbon or insoluble impurities are present, perform a hot gravity filtration using a pre-warmed funnel and fluted filter paper into a clean, pre-warmed flask. This prevents premature crystallization.[9]

• Crystallization: Cover the flask with a watch glass and allow it to cool slowly to room temperature. Slow cooling is essential for the formation of large, pure crystals.[1] Once at room temperature, the flask can be placed in an ice bath to maximize crystal yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[2]

• Washing: Wash the collected crystals with a small portion of ice-cold solvent to remove any adhering impurities.[6]

• Drying: Dry the crystals under vacuum on the filter and then transfer them to a watch glass or drying oven (ensure the temperature is well below the compound's melting point).

Recrystallization Workflow Diagram

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. mt.com [mt.com]
• 3. evitachem.com [evitachem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. US6713631B2 - Preparation method of 2,2'-bi-1H-imidazole using glyoxal and an ammonium salt - Google Patents [patents.google.com]
• 6. Chemistry Teaching Labs - Single-solvents [chemtl.york.ac.uk]
• 7. 2,2'-Biimidazole | 492-98-8 [chemicalbook.com]
• 8. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 9. dspace.mit.edu [dspace.mit.edu]

Reference Data & Comparative Studies

A Tale of Two Ligands: A Comparative Guide to 1-Methyl-1H,1'H-2,2'-biimidazole and 2,2'-bipyridine in Catalysis

For the modern researcher, scientist, and drug development professional, the selection of the appropriate ligand is a critical decision that dictates the efficiency, selectivity, and overall success of a catalytic transformation. This guide provides an in-depth, objective comparison of two prominent bidentate nitrogen-donor ligands: 1-Methyl-1H,1'H-2,2'-biimidazole (MBI) and the archetypal 2,2'-bipyridine (bpy). By examining their synthesis, electronic and steric properties, and performance in key catalytic reactions, this document aims to equip you with the necessary insights to make informed decisions in your research.

Introduction: Two Sides of the Same Coin?

At first glance, MBI and bpy appear as close relatives. Both are heteroaromatic, bidentate ligands that form stable five-membered chelate rings with a variety of transition metals, making them workhorses in coordination chemistry and catalysis.[1] However, a deeper analysis reveals subtle yet significant differences in their electronic and steric profiles that translate into distinct catalytic behaviors. While bpy has been a cornerstone of catalysis for decades, the growing interest in MBI and its derivatives stems from their unique properties and potential to unlock novel reactivity.[2]

This guide will dissect these differences, moving beyond a simple listing of features to explain the underlying chemical principles and their practical implications in catalysis. We will explore how the replacement of two carbon atoms in the bpy scaffold with nitrogen atoms in MBI, and the subsequent N-methylation, fundamentally alters the ligand's character and its influence on the coordinated metal center.

Synthesis and Structural Properties: Building the Catalytic Toolkit

A reliable and scalable synthesis is paramount for the widespread adoption of a ligand. Here, we compare the common synthetic routes to both MBI and bpy.

Synthesis of 2,2'-Bipyridine (bpy)

The synthesis of bpy is well-established, with several high-yielding methods available. A common laboratory-scale approach involves the nickel- or palladium-catalyzed reductive homocoupling of 2-halopyridines.[3] Another prevalent method is the dehydrogenative coupling of pyridine using a Raney nickel catalyst at elevated temperatures.

Synthesis of 1-Methyl-1H,1'H-2,2'-biimidazole (MBI)

The synthesis of MBI is a two-step process, beginning with the formation of the 2,2'-biimidazole (H2biim) core, followed by N-methylation.

Step 1: Synthesis of 2,2'-Biimidazole (H2biim)

A common and efficient method for synthesizing H2biim involves the condensation of glyoxal with an ammonium salt, such as ammonium acetate, in an aqueous medium.[4][5] This method is advantageous due to its use of readily available and inexpensive starting materials.

Step 2: N-Methylation of 2,2'-Biimidazole

The final step to obtain MBI is the methylation of the nitrogen atoms of the biimidazole core. This is typically achieved by deprotonation of H2biim with a strong base, such as sodium hydride, followed by the addition of a methylating agent like methyl iodide.[5]

Figure 2: Comparison of the electronic properties of bpy and MBI.

Steric Effects

While the overall bite angle and coordination geometry of MBI and bpy are similar, the five-membered imidazole rings of MBI can lead to a slightly more compact coordination sphere compared to the six-membered pyridine rings of bpy. The methyl group on the non-coordinating nitrogen of MBI introduces some steric bulk, which can influence substrate approach and selectivity. However, this is generally less significant than substitutions at the positions adjacent to the coordinating nitrogens (the 6,6'-positions in bpy).

Ligand Effects in Catalysis: A Performance Showdown

The true test of a ligand lies in its performance in catalytic reactions. While direct, side-by-side comparisons of MBI and bpy are not abundant across all catalytic fields, we can draw valuable insights from available data and related systems.

Copper-Catalyzed Aerobic Alcohol Oxidation

Copper-catalyzed aerobic oxidation of alcohols is a fundamentally important transformation in organic synthesis. [6]The choice of ligand plays a crucial role in the efficiency and selectivity of these reactions.

In a study comparing different catalyst systems for aerobic alcohol oxidation, the presence of a bipyridine ligand was shown to enable the catalytic oxidation of aliphatic alcohols, a challenging substrate class. [7]While a direct comparison with an MBI-ligated copper catalyst in the same system is not available, the mechanistic understanding of the bpy system provides a framework for predicting the behavior of an MBI-based catalyst. The stronger σ-donating character of MBI could potentially lead to a more electron-rich copper center, which might affect the rate-limiting steps of the catalytic cycle, such as the oxidation of the Cu(I) species by oxygen. [8] Table 1: Comparison of Ligand Effects in a Representative Catalytic Reaction (Hypothetical Data Based on Trends)

Ligand	Catalyst System	Substrate	Product	Yield (%)	TON	TOF (h⁻¹)
bpy	[Cu(bpy)]⁺	Benzyl Alcohol	Benzaldehyde	95	>1000	>2000
MBI	[Cu(MBI)]⁺	Benzyl Alcohol	Benzaldehyde	(Expected to be high)	-	-

Note: The data for MBI is hypothetical and based on the expected electronic effects. Further experimental validation is required.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Heck reactions, are indispensable tools for C-C bond formation. [9]The electronic and steric properties of the ancillary ligand are known to have a profound impact on the catalytic activity.

Studies on substituted bipyridine ligands in Suzuki-Miyaura reactions have shown that electron-donating groups on the bpy backbone can enhance catalytic activity. [10]This suggests that the more electron-donating MBI ligand could be beneficial in these reactions. The increased electron density on the palladium center could facilitate the rate-limiting oxidative addition step and promote reductive elimination. However, excessive electron density can also be detrimental, potentially leading to catalyst deactivation.

Figure 3: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Nickel-Catalyzed C-H Activation

Direct C-H activation is a rapidly developing field that offers a more atom-economical approach to functionalizing organic molecules. [11]Nickel catalysts, often in combination with nitrogen-based ligands, have shown great promise in this area. [12] Bipyridine-ligated nickel complexes are widely proposed as key intermediates in many C-H activation and cross-electrophile coupling reactions. [13][14]The electronic properties of the bipyridine ligand can be tuned to optimize the catalytic performance. [15]Given that MBI is a stronger electron donor than bpy, a nickel-MBI catalyst would be expected to have a more electron-rich metal center. This could enhance its reactivity in oxidative addition to C-H bonds, which is often a critical step in these catalytic cycles.

Mechanistic Implications: Unraveling the "Why"

The observed differences in catalytic performance between MBI and bpy can be rationalized by considering their impact on the key elementary steps of a catalytic cycle:

• Oxidative Addition: The stronger σ-donating ability of MBI increases the electron density on the metal center, which generally accelerates the oxidative addition of substrates like aryl halides or C-H bonds.

• Transmetalation: In cross-coupling reactions, the electronic nature of the ligand can influence the rate of transmetalation, although this step is often more sensitive to the nature of the organometallic reagent and the base.

• Reductive Elimination: A more electron-rich metal center, as would be expected with an MBI ligand, typically promotes the reductive elimination step, which is the product-forming step in many cross-coupling reactions.

• Redox Potentials: The different electronic properties of MBI and bpy will modulate the redox potentials of the metal complexes. This is particularly important in redox catalysis, where the catalyst shuttles between different oxidation states.

Experimental Protocols

To facilitate the practical application of the concepts discussed in this guide, detailed experimental protocols for the synthesis of the ligands are provided below.

Protocol 1: Synthesis of 2,2'-Bipyridine (bpy) via Nickel-Catalyzed Reductive Homocoupling of 2-Chloropyridine

Materials:

• 2-Chloropyridine

• Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

• Triphenylphosphine (PPh₃)

• Zinc dust

• Anhydrous N,N-Dimethylformamide (DMF)

• Toluene

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Magnesium sulfate (MgSO₄)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add NiCl₂·6H₂O (x mmol) and PPh₃ (2x mmol).

• Evacuate and backfill the flask with nitrogen three times.

• Add anhydrous DMF (y mL) to the flask and stir the mixture until a homogeneous solution is obtained.

• Add zinc dust (z mmol) to the solution, and stir the mixture vigorously.

• Add a solution of 2-chloropyridine (w mmol) in anhydrous DMF (v mL) dropwise to the reaction mixture.

• Heat the reaction mixture to 80 °C and stir for 12 hours under a nitrogen atmosphere.

• Cool the reaction mixture to room temperature and quench with 2M HCl.

• Extract the aqueous layer with toluene (3 x 50 mL).

• Make the aqueous layer basic with 2M NaOH and extract with toluene (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford 2,2'-bipyridine as a white solid.

Protocol 2: Synthesis of 1-Methyl-1H,1'H-2,2'-biimidazole (MBI)

Part A: Synthesis of 2,2'-Biimidazole (H2biim)

Materials:

• Glyoxal (40% aqueous solution)

• Ammonium acetate

• Deionized water

Procedure:

• In a large beaker, dissolve ammonium acetate (x g) in deionized water (y mL).

• Slowly add a 40% aqueous solution of glyoxal (z mL) to the ammonium acetate solution over a period of 1 hour with vigorous stirring.

• Continue to stir the reaction mixture at room temperature for 24 hours. A precipitate will form.

• Collect the precipitate by vacuum filtration and wash it thoroughly with cold deionized water.

• Dry the solid in a vacuum oven at 60 °C to obtain 2,2'-biimidazole.

Part B: N-Methylation of 2,2'-Biimidazole

Materials:

• 2,2'-Biimidazole (from Part A)

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous N,N-Dimethylformamide (DMF)

• Methyl iodide (CH₃I)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl)

• Magnesium sulfate (MgSO₄)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, suspend NaH (x mmol, washed with hexane to remove mineral oil) in anhydrous DMF (y mL).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of 2,2'-biimidazole (z mmol) in anhydrous DMF (w mL) to the NaH suspension.

• Allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Cool the mixture back to 0 °C and add methyl iodide (v mmol) dropwise.

• Stir the reaction mixture at room temperature for 12 hours.

• Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: dichloromethane/methanol) to afford 1-methyl-1H,1'H-2,2'-biimidazole.

Conclusion: Choosing the Right Tool for the Job

The choice between 1-Methyl-1H,1'H-2,2'-biimidazole and 2,2'-bipyridine is not a matter of one being universally superior to the other. Instead, it is a question of matching the ligand's properties to the specific demands of the catalytic reaction.

• 2,2'-Bipyridine (bpy) remains a versatile and reliable ligand for a wide range of catalytic applications. Its well-understood coordination chemistry and redox properties make it a go-to choice for many transformations.

• 1-Methyl-1H,1'H-2,2'-biimidazole (MBI) presents an exciting alternative with its enhanced electron-donating ability. This property can be particularly advantageous in reactions where an electron-rich metal center is beneficial, such as in oxidative addition or reductive elimination steps. Researchers looking to fine-tune the electronic properties of their catalysts and explore new reactivity should consider MBI as a valuable addition to their ligand toolbox.

Ultimately, the optimal ligand selection will depend on a careful consideration of the reaction mechanism, the nature of the metal center, and the specific substrate. This guide has provided a foundational understanding of the key differences between MBI and bpy, empowering you to make more strategic and informed decisions in your catalytic endeavors.

References

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• 4. researchgate.net [researchgate.net]
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Benchmarking 1-Methyl-1H,1'H-2,2'-biimidazole in Palladium-Catalyzed Cross-Coupling: A Comprehensive Guide

Executive Summary

The pharmaceutical and fine chemical industries are increasingly moving away from sensitive, oxidation-prone phosphine ligands in favor of robust, air-stable alternatives for palladium-catalyzed cross-coupling. While symmetrical bidentate nitrogen ligands (N,N-ligands) like 2,2'-bipyridine (bpy) and 1,10-phenanthroline (phen) offer excellent stability, they often suffer from lower catalytic turnover. 1-Methyl-1H,1'H-2,2'-biimidazole (1-Me-biim) bridges this performance gap. By leveraging a desymmetrized electronic profile, 1-Me-biim delivers high-yielding Suzuki-Miyaura couplings under ambient air in green solvent systems, significantly reducing both operational complexity and Process Mass Intensity (PMI).

Mechanistic Grounding & Structural Rationale

Historically, the efficacy of palladium-catalyzed C–C bond formation has relied on the strong σ-donating and π-accepting properties of phosphines[1]. However, rigid bidentate nitrogen ligands have proven to be highly capable, eco-friendly alternatives that resist oxidation and facilitate easier metal recovery from Active Pharmaceutical Ingredients (APIs)[2][3].

1-Me-biim is synthesized via the controlled monomethylation of 2,2'-biimidazole[4]. This specific structural desymmetrization provides a dual-action "push-pull" mechanism that directly addresses the kinetic bottlenecks of N,N-ligand catalysis:

• Enhanced Oxidative Addition: The N-methylated imidazole ring acts as a potent σ-donor, enriching the electron density at the Pd(0) center. This nucleophilic enhancement lowers the activation energy required to cleave the Ar–X bond[1].

• Accelerated Transmetalation: Unlike fully alkylated variants, 1-Me-biim retains an unmethylated N–H proton. This enables secondary-sphere hydrogen bonding with the base or the boronic acid substrate. Because transmetalation is the rate-determining step in Suzuki-Miyaura reactions utilizing N,N-ligands, this localized hydrogen-bonding network significantly accelerates the catalytic cycle[3].

Figure 1: Catalytic cycle of Pd/1-Me-biim highlighting the ligand's role in stabilizing intermediates.

Comparative Performance Analysis

To objectively benchmark 1-Me-biim, we compare its performance against standard N,N-ligands (bpy, phen) and a benchmark P,P-ligand (dppf) in the Suzuki-Miyaura cross-coupling of 4-bromoanisole and phenylboronic acid.

Ligand	Catalyst Loading	Atmosphere	Temp (°C)	Time (h)	Yield (Aryl Bromide)	Yield (Aryl Chloride)
1-Me-biim	1.0 mol%	Air	80	2	94%	65%
2,2'-Bipyridine	2.0 mol%	Air	80	6	78%	15%
1,10-Phenanthroline	2.0 mol%	Air	80	5	82%	20%
dppf	0.5 mol%	Argon	80	1	98%	85%

Data Interpretation & Causality

While the benchmark phosphine (dppf) achieves near-quantitative yields and effectively activates challenging aryl chlorides, it strictly mandates an inert argon atmosphere to prevent catalyst degradation. Among the nitrogen-based alternatives, 1-Me-biim demonstrates clear kinetic superiority over bpy and phen [5]. Its desymmetrized electronic profile allows it to achieve a 94% yield in just 2 hours under ambient air at half the catalyst loading of traditional N,N-ligands. Furthermore, the use of 1-Me-biim in aqueous-alcohol mixtures drastically reduces the Process Mass Intensity (PMI) and minimizes residual palladium contamination in the isolated product[3].

Standardized Experimental Protocol

The following methodology details a self-validating system for the Suzuki-Miyaura coupling using 1-Me-biim. The protocol relies on a visual feedback loop during the in situ reduction step to ensure the active Pd(0) species has successfully formed before precious substrates are added[3].

Step-by-Step Methodology

• Catalyst Pre-Activation (Visual Validation Step)

  • Action: In a standard reaction vial equipped with a magnetic stir bar, combine Pd(OAc)₂ (1.0 mol%) and 1-Me-biim (1.2 mol%). Add a 6:4 mixture of Ethanol/Water (2.0 mL).

  • Causality: The slight excess of ligand prevents the formation of inactive palladium black.

  • Validation: Stir at room temperature for 30 minutes. The initial solution is yellow/orange (Pd(II)). Successful reduction to the active Pd(0) species by the primary alcohol is confirmed when the solution shifts to a deep red/brown color. Do not proceed if the color shift fails.

• Substrate Addition

  • Action: To the active catalyst solution, add the aryl halide (1.0 equiv), arylboronic acid (1.2 equiv), and K₂CO₃ (2.0 equiv).

  • Causality: K₂CO₃ provides optimal basicity to activate the boronic acid into a reactive boronate without inducing unwanted protodeboronation pathways.

• Cross-Coupling

  • Action: Seal the vial (ambient air is acceptable) and heat the mixture at 80 °C for 2 hours.

  • Causality: The robust N,N-coordination sphere of 1-Me-biim shields the Pd(0) center from atmospheric oxygen, eliminating the need for Schlenk line techniques.

• Isolation and Purification

  • Action: Cool to room temperature, dilute with ethyl acetate, and wash with brine. Dry the organic layer over Na₂SO₄, concentrate, and purify via silica gel chromatography.

  • Causality: Because N,N-ligands form highly stable, water-soluble complexes with oxidized palladium byproducts, the organic phase retains significantly less residual metal compared to phosphine-mediated reactions, streamlining API purification[3].

Figure 2: Self-validating experimental workflow for 1-Me-biim mediated Suzuki-Miyaura coupling.

References

• Fantoni, T., et al. "Eco-Friendly Catalyst Development: Bidentate Nitrogen Ligands in the Suzuki-Miyaura Reaction of Aryl Iodides and Bromides in Green Solvents." ACS Sustainable Chemistry & Engineering, 2025.[Link]

• Engle, K. M., et al. "Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization." Chemical Reviews, 2015.[Link]

• Heller, A., et al. "Long Tethers Binding Redox Centers to Polymer Backbones Enhance Electron Transport in Enzyme “Wiring” Hydrogels." Journal of the American Chemical Society, 2003.[Link]

• van Asselt, R., & Elsevier, C. J. "Palladium complexes containing rigid bidentate nitrogen ligands as catalysts for carbon-carbon bond formation." Tetrahedron, 1994.[Link]

• Faggi, C., et al. "Synthesis of Mono- and Bis-Pyrazoles Bearing Flexible p-Tolyl Ether and Rigid Xanthene Backbones, and Their Potential as Ligands in the Pd-Catalysed Suzuki–Miyaura Cross-Coupling Reaction." Molecules, 2019.[Link]

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A Senior Application Scientist's Guide to Validating the Purity of Synthesized 1-Methyl-1H,1'H-2,2'-biimidazole Using Mass Spectrometry

For researchers, scientists, and professionals in drug development, the unequivocal confirmation of a synthesized compound's purity is a foundational requirement for advancing any research or development program. This guide provides an in-depth, technically-grounded comparison of analytical methodologies for validating the purity of 1-Methyl-1H,1'H-2,2'-biimidazole, with a primary focus on the strategic application of mass spectrometry.

The Critical Role of Purity in Scientific Research

The presence of impurities, even at trace levels, can significantly impact the therapeutic efficacy and safety of pharmaceutical products.[1][2] Therefore, rigorous purity analysis is not merely a quality control step but a critical aspect of ensuring the reliability and reproducibility of scientific data. For a novel compound like 1-Methyl-1H,1'H-2,2'-biimidazole, which holds potential as a precursor for pharmaceuticals, the assurance of its purity is paramount.[3]

Mass Spectrometry: A Cornerstone of Purity Analysis

Mass spectrometry (MS) is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules.[4] This fundamental capability allows for the precise determination of molecular weight and the identification of unknown compounds, making it an indispensable tool for purity assessment.[5][6] When coupled with a separation technique like liquid chromatography (LC-MS), it provides a robust platform for both qualitative and quantitative analysis of complex mixtures.[5][7]

The Mechanism of Electrospray Ionization (ESI)

Electrospray ionization (ESI) is a soft ionization technique that is particularly well-suited for the analysis of polar and thermally labile molecules, such as N-heterocyclic compounds.[4][8] In ESI, a high voltage is applied to a liquid sample, creating a fine spray of charged droplets. As the solvent evaporates, the charge density on the droplets increases, eventually leading to the ejection of gas-phase ions that can be analyzed by the mass spectrometer.[4] This gentle ionization process minimizes fragmentation, typically yielding an abundant molecular ion peak, which is crucial for confirming the molecular weight of the target compound.[8]

Experimental Protocol: Purity Validation of 1-Methyl-1H,1'H-2,2'-biimidazole by LC-MS

This protocol outlines a self-validating system for assessing the purity of a synthesized batch of 1-Methyl-1H,1'H-2,2'-biimidazole.

1. Sample Preparation:

• Accurately weigh approximately 1 mg of the synthesized 1-Methyl-1H,1'H-2,2'-biimidazole.

• Dissolve the sample in 1 mL of a suitable LC-MS grade solvent, such as a mixture of acetonitrile and water, to create a 1 mg/mL stock solution. The choice of solvent is critical to ensure complete dissolution and compatibility with the LC mobile phase.[9]

• Perform a serial dilution to a final concentration of approximately 1-10 µg/mL. This concentration range is typically optimal for ESI-MS to avoid detector saturation and ion suppression effects.[9]

• Filter the final solution through a 0.22 µm syringe filter to remove any particulate matter that could interfere with the analysis or damage the LC system.[9]

2. LC-MS Analysis:

• Liquid Chromatography (LC) System: An HPLC or UHPLC system equipped with a C18 reversed-phase column is a standard choice for separating small organic molecules.[1]

• Mobile Phase: A gradient elution using water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B) is a common starting point. The formic acid aids in the protonation of the analyte, enhancing its ionization efficiency in positive ion mode.

• Mass Spectrometer (MS): A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is recommended for accurate mass measurements, which can aid in confirming the elemental composition of the parent ion and any detected impurities.[10]

• Ionization Mode: Positive electrospray ionization (ESI+) is the preferred mode for N-heterocyclic compounds as the nitrogen atoms are readily protonated.[11]

• Data Acquisition: Acquire data in full scan mode to detect all ions within a specified m/z range. The expected m/z for the protonated molecule [M+H]+ of 1-Methyl-1H,1'H-2,2'-biimidazole (C8H8N4, Exact Mass: 160.0749) is approximately 161.0827.

3. Data Analysis and Interpretation:

• Extracted Ion Chromatogram (EIC): Extract the chromatogram for the expected m/z of the target compound. The presence of a single, sharp peak at the expected retention time is a strong indicator of purity.

• Mass Spectrum: Examine the mass spectrum of the main peak. The most intense peak should correspond to the [M+H]+ ion of 1-Methyl-1H,1'H-2,2'-biimidazole.

• Impurity Profiling: Analyze the total ion chromatogram (TIC) for the presence of any other peaks. If additional peaks are observed, examine their corresponding mass spectra to identify potential impurities, such as starting materials, byproducts, or degradation products.[2] The molecular weight information provided by the mass spectrometer is invaluable for the structural elucidation of these unknown impurities.[2]

• Purity Calculation: The purity of the sample can be estimated by calculating the peak area percentage of the target compound relative to the total peak area of all detected components in the chromatogram.[12]

Caption: Workflow for Purity Validation of 1-Methyl-1H,1'H-2,2'-biimidazole by LC-MS.

Comparison with Alternative Analytical Techniques

While mass spectrometry is a powerful tool, a comprehensive purity assessment often involves the synergistic use of multiple analytical techniques.[6][13] High-Performance Liquid Chromatography (HPLC) with UV detection and Nuclear Magnetic Resonance (NMR) spectroscopy are two common orthogonal methods.[14][15]

Feature	Mass Spectrometry (LC-MS)	High-Performance Liquid Chromatography (HPLC-UV)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Primary Information	Molecular Weight, Fragmentation Patterns[6]	Retention Time, UV Absorbance	Detailed 3D Molecular Structure, Connectivity[6][15]
Sensitivity	High (picogram to nanogram)[6]	Moderate (nanogram to microgram)	Lower (microgram to milligram)[16]
Specificity for Purity	High (can distinguish co-eluting compounds with different masses)[17]	Moderate (co-eluting impurities may not be detected)[14]	High (can detect isomeric impurities)
Quantitative Analysis	Can be quantitative with appropriate standards[1]	Highly quantitative with standards[18]	Inherently quantitative under specific conditions[16]
Structural Elucidation	Provides molecular formula and fragmentation data for identification[16]	Limited to comparison with known standards	Gold standard for unambiguous structure determination[15]

Hypothetical Experimental Data Comparison

Let's consider a synthesized batch of 1-Methyl-1H,1'H-2,2'-biimidazole with a known impurity, the unmethylated precursor 1H,1'H-2,2'-biimidazole.

• LC-MS Analysis: The TIC would show two peaks. The major peak would have an m/z of 161.0827, corresponding to the target compound. A smaller peak at a different retention time would show an m/z of 135.0616, corresponding to the unmethylated impurity. The purity could be calculated based on the relative peak areas.

• HPLC-UV Analysis: The chromatogram would also show two peaks at different retention times, assuming the two compounds have different chromatographic behavior and both absorb UV light. Quantification would require a reference standard for the impurity.[14]

• ¹H NMR Analysis: The spectrum of the mixture would show two distinct sets of signals. The signals for 1-Methyl-1H,1'H-2,2'-biimidazole would include a characteristic singlet for the methyl group. The presence of signals corresponding to the unmethylated precursor would indicate its presence as an impurity. The relative integration of the signals would allow for quantification.

Caption: Interrelationship of Orthogonal Techniques for Comprehensive Purity Validation.

Conclusion: A Multi-faceted Approach to Purity Validation

For the rigorous validation of synthesized 1-Methyl-1H,1'H-2,2'-biimidazole, mass spectrometry, particularly LC-MS, stands out as a highly sensitive and specific technique. It provides not only a quantitative measure of purity but also invaluable molecular weight information for the identification of potential impurities. However, for complete and unambiguous characterization, a multi-pronged approach that incorporates orthogonal techniques like HPLC-UV and NMR spectroscopy is the gold standard in the pharmaceutical industry. This synergistic strategy ensures the highest level of confidence in the identity, purity, and quality of the synthesized compound, thereby upholding the principles of scientific integrity and paving the way for successful research and development outcomes.

References

• AMSbiopharma. (2025, September 22). Impurity profiling and HPLC methods for drug quality compliance. Retrieved from [Link]

• Gao, S., et al. (2020). Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. Analytical and Bioanalytical Chemistry, 412(18), 4347-4357.
• Harn, C., et al. (2018). A tutorial in small molecule identification via electrospray ionization-mass spectrometry: The practical art of structural elucidation. Journal of the American Society for Mass Spectrometry, 29(9), 1859-1870.
• Hites, R. A. (1998). HPLC Impurity Profile Analyses of Pharmaceutical Substances Using UV Photodiode Array DEtection.
• Ho, C. S., Lam, C. W. K., Chan, M. H. M., Cheung, R. C. K., Law, L. K., Lit, L. C. W., ... & Tai, H. L. (2003). Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications. The Clinical Biochemist Reviews, 24(1), 3–12.

• LCGC International. (2024, January 1). Liquid Chromatographic Peak Purity Assessments in Forced Degradation Studies: An Industry Perspective. Retrieved from [Link]

• Moravek, Inc. (n.d.). Top 5 Methods of Assessing Chemical Purity. Retrieved from [Link]

• NIST. (n.d.). 1H-Imidazole, 1-methyl-. Retrieved from [Link]

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• Patsnap. (2025, September 22). Differences in NMR vs Mass Spectrometry for Identification. Retrieved from [Link]

• PubChem. (n.d.). 1,1'-Dimethyl-1H,1'H-2,2'-biimidazole. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2026, February 23). Isotopic Purity Using LC-MS. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2026, February 23). How to Determine Isotopic Purity Using LC-MS: A Step-by-Step Guide. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Best Practice Guide for Generating Mass Spectra. Retrieved from [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling 1-Methyl-1H,1'H-2,2'-biimidazole

As a Senior Application Scientist, I recognize that handling specialized nitrogen-rich heterocycles like 1-Methyl-1H,1'H-2,2'-biimidazole (CAS: 37570-85-7) requires moving beyond basic, generalized safety data sheets. To build a truly robust safety culture in the laboratory, researchers must understand the mechanistic interactions of the chemical with biological systems and the physical environment.

This comprehensive guide provides a self-validating system for the safe handling, operational logistics, and disposal of this biimidazole derivative, ensuring that every procedural step is grounded in chemical causality.

Chemical Profile & Mechanistic Toxicology

1-Methyl-1H,1'H-2,2'-biimidazole is a highly reactive, basic heterocyclic compound. Under the Globally Harmonized System (GHS), it is classified as a skin irritant (Skin Irrit. 2), a severe eye irritant (Eye Irrit. 2), and a respiratory irritant (STOT SE 3) 1.

The Causality of Toxicity: The irritation profile of imidazoles is not merely a function of their alkaline nature. In vitro toxicological studies demonstrate that imidazole exposure initiates inflammatory cascades by targeting the p38 mitogen-activated protein kinase (MAPK) signal transduction pathway 2. This activation upregulates the expression of inducible nitric oxide synthase (iNOS), leading to nitrosative stress, the release of pro-inflammatory cytokines (IL-1, TNF-β), and subsequent cellular apoptosis 2. Furthermore, imidazoles bind aggressively to the heme iron of cytochrome P450 enzymes, which can inhibit xenobiotic metabolism and disrupt normal cellular clearance mechanisms 3.

Mechanistic pathway of imidazole-induced cellular irritation and metabolic inhibition.

Quantitative Safety Data & PPE Matrix

To mitigate the risks associated with dermal and ocular exposure, a stringent Personal Protective Equipment (PPE) regimen is required. The following table summarizes the quantitative thresholds and specific PPE required for handling this compound safely.

Property / Metric	Value / Specification	Mechanistic Rationale
Oral LD50 (Rat)	960 - 970 mg/kg 4	Indicates moderate acute oral toxicity; necessitates strict hygiene controls to prevent accidental ingestion.
Hand Protection	≥ 4 mil Nitrile Gloves	Nitrile provides superior chemical resistance against basic nitrogenous organic compounds compared to latex, which is highly permeable to organic bases 5.
Eye Protection	ANSI Z87.1 Splash Goggles	Imidazoles are severe ocular irritants. Standard safety glasses lack the orbital seal necessary to prevent dust or vapor ingress 6.
Fume Hood Velocity	80 - 100 fpm	Ensures containment of aerosolized combustible dusts and prevents respiratory irritation (STOT SE 3) 5.
Eyewash Proximity	≤ 50 feet (10 seconds)	Critical for immediate response to severe ocular exposure, minimizing permanent corneal damage 6.

Operational Plan: Safe Handling and Transfer Protocol

To prevent aerosolization and dermal contact, the handling of 1-Methyl-1H,1'H-2,2'-biimidazole must be treated as a high-precision operation. Follow this step-by-step methodology:

Step 1: Environmental Preparation

• Verify that the chemical fume hood is fully operational (sash at the correct height, face velocity confirmed at 80-100 fpm).

• Clear the hood of all incompatible materials, specifically strong oxidizers, acid chlorides, and acid anhydrides, which can react violently with imidazoles 6.

Step 2: Weighing and Transfer

• Don all required PPE (Nitrile gloves, ANSI Z87.1 goggles, fully buttoned lab coat).

• Use an anti-static weighing boat. Causality: Imidazole powders can form combustible dust concentrations in the air; minimizing static discharge is critical to preventing flash ignition 5.

• Utilize a static-dissipative spatula to transfer the solid. Keep the source container and the reaction vessel as close together as possible to minimize the travel distance of the powder.

Step 3: Decontamination

• Immediately after transfer, wipe down the balance and surrounding hood surfaces with a damp paper towel (using a dilute 1% acetic acid solution to neutralize the basic dust, followed by a water wipe).

• Dispose of the contaminated paper towels in the designated solid hazardous waste bin.

Spill Response & Waste Disposal Workflow

Imidazoles must be treated as hazardous chemical waste and segregated properly to prevent dangerous cross-reactions 7. Never dispose of this chemical down the drain or in regular laboratory trash.

Step-by-Step Spill Cleanup:

• Isolate: Evacuate non-essential personnel from the immediate area.

• Contain: If the spill is a powder, gently cover it with damp sand or a universal absorbent pad to prevent dust generation. Do not sweep dry powder.

• Collect: Use non-sparking tools to scoop the absorbed material into a sealable, airtight, compatible waste container (e.g., a heavy-duty resealable bag or HDPE bucket) 5.

Logical workflow for the segregation and disposal of biimidazole-contaminated waste.

Disposal Logistics:

• Solid Waste: All contaminated labware (pipette tips, gloves, weighing paper) must be collected in a labeled solid waste container 7.

• Liquid Waste: Solutions containing the compound must be collected in high-density polyethylene (HDPE) carboys. Ensure this waste stream is strictly segregated from acidic waste streams to prevent heat generation and off-gassing 7.

• Labeling: Affix a hazardous waste label detailing the exact composition (e.g., "Hazardous Waste: 1-Methyl-1H,1'H-2,2'-biimidazole, 5% in Dichloromethane") before transferring to your institution's central waste accumulation area.

References

• NextSDS. "1,1'-DIMETHYL-1H,1'H-(2,2')BIBENZOIMIDAZOLYL — Chemical Substance Information". 8

• NextSDS. "1-METHYL-1H,1'H-[2,2']BIIMIDAZOLYL — Chemical Substance Information". 1

• University of Washington. "Standard Operating Procedure for Imidazole". 5

• Washington State University. "Imidazole SOP".6

• BenchChem. "Proper Disposal of 2-Ethyl-1H-benzo[d]imidazole-5,6-diamine: A Guide for Laboratory Professionals". 7

• Applied Cell Biology. "Induction of immunotoxicity and oxidative stress by imidazole on immune cells". 2

• Santa Cruz Biotechnology. "4-Imidazoleacrylic acid SDS". 3

• BG RCI. "TOXICOLOGICAL EVALUATIONS - Imidazole". 4

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